Cas no 20874-52-6 (Saikosaponin D)

• Product Name: Saikosaponin D
• CAS No: 20874-52-6
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• MDL: MFCD09028095
• CID: 51680
• PubChem ID: 107793
• Update Time: 2026-03-26

Saikosaponin D Chemical and Physical Properties

Names and Identifiers

• Saikosaponin D
• Saikoside d
• saikosaponin
• saikosaponins
• Saikosaponian D
• SAILKOSAPONIN D
• SAILKOSAPONINS D
• SAIKOSAPONIN D(RG)
• SAIKOSAPONIN B2(P)
• SAIKOSAPONIN D(P)
• Saikosaponin D
• Fluoro nitroaniline
• Saikosaponin b2 std.
• Saikosaponin BII
• Saikosaponin D froM BupleuruM falcatnuM
• SAIKOSAPONINB2STANDARD
• (3b,4a,16a)-13,28-Epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl beta-D-galactopyranoside
• Chinese Thorowax Root P.E.
• .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.,4.ALPHA.,16.ALPHA.)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL 6-DEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL-
• CHEMBL3613719
• beta-D-Galactopyranoside, (3beta,4alpha,16alpha)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-
• Q27291219
• KYWSCMDFVARMPN-LCSVLAELSA-N
• CS-0008281
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[hydroxy-(hydroxymethyl)-hexamethyl-[?]yl]oxy-6-methyl-tetrahydropyran-4-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• SCHEMBL929710
• s5454
• HY-N0250
• UR635J3F00
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[[(1S,2R,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID301317467
• CCG-270465
• MFCD09028095
• beta-D-Galactopyranoside, (3beta,4alpha,16alpha)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl
• Q-100262
• 20874-52-6
• UNII-UR635J3F00
• AKOS016034270
• Saikosaponin A
• Salikosaponin A
• Bupleurum Extract
• ss-D-Galactopyranoside, (3ss,4a,16a)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-ss-D-glucopyranosyl-; Saikosaponin D (8CI); (3ss,4a,16a)-13,28-Epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-ss-D-glucopyranosyl-ss-D-galactopyranoside
• A3405

• MDL： MFCD09028095
• Inchi： 1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23-,24-,25-,26-,27+,28+,29-,30+,31-,32-,33+,34+,35+,37+,38+,39-,40+,41-,42+/m1/s1
• InChI Key： KYWSCMDFVARMPN-LCSVLAELSA-N
• SMILES： O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 780.46600
• Monoisotopic Mass: 780.46599222 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Molecular Weight: 781.0
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3600
• Melting Point: No data available
• Boiling Point: 893.7±65.0 °C at 760 mmHg
• Flash Point: 494.3±34.3 °C
• Refractive Index: 1.616
• Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(64.02 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• PSA: 207.99000
• LogP: 1.77690
• Solubility: Not determined

Saikosaponin D Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• RTECS：VN3099000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Saikosaponin D

Introduction to Saikosaponin D (CAS No: 20874-52-6)

Saikosaponin D, a naturally occurring triterpenoid saponin, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. With the chemical formula and CAS number 20874-52-6, this compound has garnered attention for its diverse biological activities and potential therapeutic applications. Derived from the roots of Bupleurum species, particularly Bupleurum chinense and Bupleurum falcatum, Saikosaponin D is known for its structural complexity and functional versatility.

The structural framework of Saikosaponin D consists of a highly oxygenated lupane skeleton, which is a hallmark of many bioactive saponins. This unique structure contributes to its remarkable solubility in water and its ability to interact with biological membranes, making it a promising candidate for drug delivery systems. Recent studies have highlighted the compound's potential in modulating various cellular processes, including anti-inflammatory, antioxidant, and anticancer effects.

In recent years, Saikosaponin D has been extensively studied for its pharmacological properties. Notably, research has demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in chronic inflammatory diseases. The compound's anti-inflammatory effects are attributed to its ability to suppress NF-κB signaling pathways, a critical cascade involved in inflammation regulation. These findings have positioned Saikosaponin D as a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Saikosaponin D has shown significant promise in cancer research. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Additionally, Saikosaponin D has been found to inhibit the growth of tumors by disrupting microvascular density and impairing angiogenesis. These mechanisms make it an attractive candidate for developing novel anticancer therapies.

The antioxidant activity of Saikosaponin D is another area of active investigation. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that Saikosaponin D can scavenge ROS and protect cells from oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This protective effect suggests that Saikosaponin D may have therapeutic potential in combating age-related diseases.

Moreover, Saikosaponin D has been explored for its potential role in neuroprotection. Research indicates that it can mitigate neurotoxicity induced by amyloid-beta peptides, a hallmark of Alzheimer's disease. By inhibiting the aggregation of amyloid-beta and reducing tau hyperphosphorylation, Saikosaponin D may help prevent the formation of neurofibrillary tangles, which are characteristic pathological features of the disease. These findings highlight the compound's potential as a neuroprotective agent.

The pharmacokinetic profile of Saikosaponin D is also an important consideration for its therapeutic application. Due to its large molecular size and poor oral bioavailability, direct administration may pose challenges. However, researchers are exploring various strategies to enhance its delivery, such as encapsulation in liposomes or nanoparticles. These formulations aim to improve bioavailability while maintaining efficacy.

In conclusion, Saikosaponin D (CAS No: 20874-52-6) is a multifaceted natural product with a broad spectrum of biological activities. Its anti-inflammatory, anticancer, antioxidant, and neuroprotective properties make it a promising candidate for therapeutic intervention in various diseases. As research continues to uncover new mechanisms of action and optimize delivery systems, Saikosaponin D is poised to play a significant role in future pharmacological developments.